N-(4-iodophenyl)-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide

• IUPAC Name: N-(4-iodophenyl)-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide
• InChI: InChI=1S/C15H14INOS/c16-11-5-7-12(8-6-11)17-15(18)14-13-4-2-1-3-10(13)9-19-14/h5-9H,1-4H2,(H,17,18)
• InChI Key: RURBGNDASOELQU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(SC=C2C1)C(=O)NC3=CC=C(C=C3)I
• Molecular Formula: C15H14INOS
• Molecular Weight: 383.2 g/mol

Description

“N-(4-iodophenyl)-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide” is a complex organic compound. It contains an iodophenyl group (a phenyl ring with an iodine substitution), a benzothiophene group (a fused ring system consisting of a benzene ring and a thiophene ring), and a carboxamide group (a carbonyl group attached to an amine group).

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzothiophene ring, the introduction of the iodophenyl group, and the attachment of the carboxamide group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiophene and iodophenyl groups, as well as the carboxamide group. The iodine atom on the phenyl ring is a heavy atom that could influence the compound’s physical and chemical properties, including its reactivity and potential interactions with biological targets.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents present. The iodine atom on the phenyl ring could potentially be replaced in a substitution reaction under the right conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the iodine atom could increase the compound’s molecular weight and potentially affect its solubility and stability.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The study of new and complex organic compounds like “N-(4-iodophenyl)-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide” is crucial for the development of new drugs and materials. Future research could focus on synthesizing this compound and studying its physical, chemical, and biological properties.